Cas no 2470438-94-7 (Sodium;2,4-dimethoxy-6-methylbenzenesulfonate)

• Product Name: Sodium;2,4-dimethoxy-6-methylbenzenesulfonate
• CAS No: 2470438-94-7
• MF: C₉H₁₁NaO₅S
• MW: 254.235412836075
• CID: 5360030
• Update Time: 2025-06-07

Sodium;2,4-dimethoxy-6-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium;2,4-dimethoxy-6-methylbenzenesulfonate
• sodium 2,4-dimethoxy-6-methylbenzene-1-sulfonate
• Z4494076673

• Inchi： 1S/C9H12O5S.Na/c1-6-4-7(13-2)5-8(14-3)9(6)15(10,11)12;/h4-5H,1-3H3,(H,10,11,12);/q;+1/p-1
• InChI Key： JJBGMSKIPLLNDN-UHFFFAOYSA-M
• SMILES： S(C1C(=CC(=CC=1C)OC)OC)(=O)(=O)[O-].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Topological Polar Surface Area: 84

Additional information on Sodium;2,4-dimethoxy-6-methylbenzenesulfonate

Sodium 2,4-Dimethoxy-6-Methylbenzenesulfonate (CAS No. 2470438-94-7): An Overview of Its Properties, Applications, and Recent Research

Sodium 2,4-dimethoxy-6-methylbenzenesulfonate (CAS No. 2470438-94-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its distinct molecular structure, which includes a benzenesulfonate group with specific substituents, making it a valuable reagent in synthetic chemistry and drug development.

The molecular formula of Sodium 2,4-dimethoxy-6-methylbenzenesulfonate is C10H13NaO5S, and it has a molecular weight of approximately 268.27 g/mol. The compound is a white crystalline solid at room temperature and is highly soluble in water, which makes it an excellent choice for aqueous-based reactions and formulations. Its solubility properties are crucial for its use in various chemical processes, including catalysis, synthesis, and analytical methods.

One of the key features of Sodium 2,4-dimethoxy-6-methylbenzenesulfonate is its ability to act as a leaving group in substitution reactions. This property is particularly useful in the synthesis of complex organic molecules, where the compound can be used as an intermediate to introduce specific functional groups or to facilitate the formation of desired products. Recent research has highlighted its utility in the preparation of bioactive compounds and pharmaceutical intermediates.

In the pharmaceutical industry, Sodium 2,4-dimethoxy-6-methylbenzenesulfonate has shown promise as a starting material for the synthesis of drugs with potential therapeutic applications. For instance, studies have explored its use in the development of anti-inflammatory agents and anticancer drugs. The compound's ability to undergo selective functionalization and its stability under various reaction conditions make it a versatile reagent in drug discovery and development processes.

Recent advancements in synthetic chemistry have also led to the discovery of new methods for the efficient synthesis of Sodium 2,4-dimethoxy-6-methylbenzenesulfonate. These methods focus on improving yield, reducing reaction time, and minimizing by-products. One notable approach involves the use of green chemistry principles to develop environmentally friendly synthetic routes that reduce waste and energy consumption. This aligns with the growing emphasis on sustainable practices in the chemical industry.

The biological activity of Sodium 2,4-dimethoxy-6-methylbenzenesulfonate has been another area of active research. Studies have investigated its effects on various biological systems, including enzyme inhibition and cell signaling pathways. Preliminary results suggest that the compound may have potential as a lead molecule for developing new therapeutic agents targeting specific diseases. However, further research is needed to fully understand its biological mechanisms and to optimize its pharmacological properties.

In addition to its applications in pharmaceuticals, Sodium 2,4-dimethoxy-6-methylbenzenesulfonate has found use in other areas such as materials science and environmental chemistry. For example, it has been explored as a component in advanced materials for energy storage and catalysis. The compound's unique electronic properties make it suitable for applications where high reactivity and stability are required.

The safety profile of Sodium 2,4-dimethoxy-6-methylbenzenesulfonate is an important consideration for its industrial use. Extensive toxicological studies have been conducted to assess its potential health effects on humans and the environment. These studies indicate that the compound is generally safe when handled according to standard laboratory practices and guidelines. However, appropriate safety measures should always be followed to minimize any risks associated with its use.

In conclusion, Sodium 2,4-dimethoxy-6-methylbenzenesulfonate (CAS No. 2470438-94-7) is a versatile organic compound with a wide range of applications in chemistry and pharmaceuticals. Its unique chemical properties make it an important reagent in synthetic chemistry and drug development. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in the scientific community.